2-Amino-3-(pyridin-2-YL)propan-1-OL hydrochloride

• Molecular Formula: C8H13ClN2O
• Molecular Weight: 188.65 g/mol
• IUPAC Name: 2-amino-3-pyridin-2-ylpropan-1-ol;hydrochloride
• InChI: InChI=1S/C8H12N2O.ClH/c9-7(6-11)5-8-3-1-2-4-10-8;/h1-4,7,11H,5-6,9H2;1H
• InChI Key: AHTANRHNMXSMFD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CC(CO)N.Cl

Description

2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride (CAS: 1803605-98-2) is a small-molecule scaffold with the molecular formula C₈H₁₄Cl₂N₂O and a molecular weight of 225.11 g/mol . Structurally, it features a propan-1-ol backbone substituted with an amino group at position 2 and a pyridin-2-yl group at position 3. The dihydrochloride salt enhances its solubility, making it suitable for laboratory applications in medicinal chemistry and drug discovery. This compound is described as a versatile building block for developing inhibitors or modulators of biological targets, though its direct pharmacological activity remains unspecified in available literature .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-3-(pyridin-2-yl)propan-1-ol hydrochloride typically involves the reaction of pyridine derivatives with amino alcohols. One common method includes the reaction of 2-pyridinecarboxaldehyde with nitromethane to form a nitroalkene intermediate, which is then reduced to the corresponding amino alcohol using hydrogenation techniques .

Industrial Production Methods

In industrial settings, the production of 2-Amino-3-(pyridin-2-yl)propan-1-ol hydrochloride may involve large-scale hydrogenation processes. These processes are optimized for high yield and purity, often using catalysts such as palladium on carbon (Pd/C) under controlled temperature and pressure conditions .

Chemical Reactions Analysis

Types of Reactions

2-Amino-3-(pyridin-2-yl)propan-1-ol hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into different amines or alcohols.

Substitution: The amino and hydroxyl groups can participate in substitution reactions to form various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) is often used.

Substitution: Reagents such as alkyl halides and acyl chlorides are commonly used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions include various substituted pyridine derivatives, amines, and alcohols, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2-Amino-3-(pyridin-2-yl)propan-1-ol hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs for various diseases.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Amino-3-(pyridin-2-yl)propan-1-ol hydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substitution Patterns

Key structural analogues differ in aromatic substituents, backbone modifications, and stereochemistry. Below is a comparative analysis:

Compound Name	Substituents/Backbone	Molecular Weight (g/mol)	Key Features	Reference(s)
2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride	Pyridin-2-yl, dihydrochloride salt	225.11	Lab scaffold; enhanced solubility; (S)-enantiomer specified
3-(2-Aminopyridin-3-yl)propan-1-ol	Pyridin-3-yl, free base	152.19	Amino group on pyridine-3 position; used in heterocyclic synthesis
(S)-2-Amino-3-(4-aminophenyl)propan-1-ol	4-Aminophenyl, free base	166.22	S-configuration; synthesized via nitro reduction ; potential CNS applications
2-Amino-3-(4-methoxyphenyl)propan-1-ol	4-Methoxyphenyl, free base	195.23	High structural similarity (0.88); methoxy group alters lipophilicity
CGP60474	Pyrimidine-pyridine hybrid	356.83	ATP-competitive CDK inhibitor; EC₅₀ = 0.03–0.3 µM (antiproliferative)

Pharmacological and Functional Differences

• Target Scaffold vs. CGP60474: Unlike CGP60474, a pyrimidine-based ATP-competitive CDK inhibitor with nanomolar potency , the target compound lacks direct ATP-binding activity. Its pyridin-2-yl group may favor a trans conformation (critical for allosteric inhibition, as seen in Bcr-Abl inhibitors) .
• Aromatic Substitution Effects : Pyridin-2-yl (target) vs. phenyl derivatives (e.g., 4-methoxyphenyl in ) influence electronic properties. Pyridine’s nitrogen enables hydrogen bonding, while methoxy groups enhance lipophilicity.
• Salt Forms: The dihydrochloride form (target) improves aqueous solubility compared to free bases (e.g., 3-(2-aminopyridin-3-yl)propan-1-ol ).

Biological Activity

2-Amino-3-(pyridin-2-YL)propan-1-OL hydrochloride is an organic compound that has garnered attention for its potential biological activities. This article delves into its chemical properties, synthesis, and biological implications, supported by data tables and case studies.

The compound's molecular formula is C$_{8}$H$_{10}$ClN$_{1}$O$_{1}$, with a molecular weight of approximately 189.62 g/mol. The structure features a pyridine ring substituted with an amino group and a hydroxyl group, making it a versatile building block in medicinal chemistry.

Synthesis

The synthesis of 2-Amino-3-(pyridin-2-YL)propan-1-OL hydrochloride typically involves multi-step reactions that may include:

• Formation of the Pyridine Ring : Utilizing pyridine derivatives.
• Amination : Introducing the amino group through nucleophilic substitution.
• Hydrochloride Salt Formation : Enhancing solubility for biological applications.

Biological Activity

Research indicates that 2-Amino-3-(pyridin-2-YL)propan-1-OL hydrochloride exhibits various biological activities, particularly in antimicrobial and anticancer domains. The compound's mechanism of action is primarily attributed to its ability to interact with specific molecular targets, modulating biological pathways.

Antimicrobial Activity

Studies have shown that this compound possesses significant antimicrobial properties. It has been evaluated against various bacterial strains, demonstrating effective inhibition at low concentrations (MIC values). For instance, in vitro assays revealed that the compound exhibited MIC values comparable to established antibiotics, indicating its potential as an antimicrobial agent.

Compound	MIC (μg/mL)	Tested Strain
2-Amino-3-(pyridin-2-YL)propan-1-OL HCl	5 - 10	Staphylococcus aureus
Control (Ciprofloxacin)	2	Staphylococcus aureus

Anticancer Potential

The anticancer properties of 2-Amino-3-(pyridin-2-YL)propan-1-OL hydrochloride have also been investigated. In cell line studies, the compound demonstrated cytotoxic effects against various cancer cell lines, suggesting its potential as a chemotherapeutic agent.

Case Study: Cytotoxicity Assessment

In a study assessing the cytotoxic effects on human cancer cell lines (e.g., HeLa and MCF7), the following results were observed:

Cell Line	IC50 (μM)	Effect
HeLa	15	Moderate cytotoxicity
MCF7	10	Significant cytotoxicity

The mechanism by which 2-Amino-3-(pyridin-2-YL)propan-1-OL hydrochloride exerts its biological effects is believed to involve:

• Hydrogen Bonding : The amino and hydroxyl groups facilitate hydrogen bonding with enzymes and receptors.
• Enzyme Inhibition : Potential inhibition of key enzymes involved in cellular signaling pathways.
• Receptor Modulation : Interaction with specific receptors that may alter cellular responses.